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Compound of Interest

Compound Name: 4-Bromo-2-nitrophenol

Cat. No.: B183274 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for 4-Bromo-2-nitrophenol

This technical guide provides a comprehensive overview of the material safety and handling

information for 4-Bromo-2-nitrophenol (CAS No: 7693-52-9), compiled for researchers,

scientists, and professionals in drug development.

Chemical Identification
Chemical Name: 4-Bromo-2-nitrophenol[1][2][3]

Synonyms: 2-Nitro-4-bromophenol, 4-Bromo-1-hydroxy-2-nitrobenzene[1]

Molecular Formula: C₆H₄BrNO₃[1][4][5]

Molecular Weight: 218.00 g/mol [3][5][6]

CAS Number: 7693-52-9[2][4][6]

EC Number: 231-707-4[2][5][6]

Physical and Chemical Properties
4-Bromo-2-nitrophenol is typically a yellow to brown crystalline solid or powder.[1][4] It is

slightly soluble in cold water but soluble in organic solvents such as ethanol, chloroform,

benzene, and ether.[4]
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Property Value Source

Appearance
Yellow flake or needle-like

crystals
[4]

Melting Point 90-94 °C [4][6][7]

Boiling Point 259.4 ± 20.0 °C (Predicted) [4]

Density
1.8994 g/cm³ (Rough

Estimate)
[4]

Flash Point 110.7 °C [4]

Vapor Pressure 0.00805 mmHg at 25°C [4]

pKa 6.28 ± 0.14 (Predicted) [4]

Hazards Identification and Classification
This compound is classified as harmful and an irritant.[4] It is harmful if swallowed, inhaled, or

in contact with skin.[3][5] It causes skin irritation, serious eye irritation, and may cause

respiratory irritation.[3][5][8]

GHS Hazard Statements: H302, H312, H315, H319, H330, H332, H335, H341.[5][6][9][10]

H302 + H332: Harmful if swallowed or if inhaled.[3][6]

H312: Harmful in contact with skin.[5]

H315: Causes skin irritation.[3][5][10]

H319: Causes serious eye irritation.[3][5][10]

H330: Fatal if inhaled.[5]

H335: May cause respiratory irritation.[5][6][10]

H341: Suspected of causing genetic defects.[9]

Hazard Symbols: Xn (Harmful).[4]
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Experimental Protocols
Material Safety Data Sheets summarize the results of toxicological and physical hazard testing.

The detailed experimental methodologies for these tests are typically not included in the SDS

itself but follow standardized guidelines established by organizations such as the Organisation

for Economic Co-operation and Development (OECD) or the International Organization for

Standardization (ISO).

For instance, data on acute toxicity (oral, dermal, inhalation) is often derived from protocols like

OECD Test Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure), while skin and eye

irritation data may come from OECD Test Guidelines 404 and 405, respectively. These

protocols involve standardized procedures for dose administration, observation of test subjects

(typically rodents), and documentation of toxic effects and irritation. Without access to the

specific primary studies for 4-Bromo-2-nitrophenol, detailed experimental protocols cannot be

provided.

Safe Handling and Emergency Procedures Workflow
The following diagram illustrates the logical workflow for safely handling 4-Bromo-2-
nitrophenol, from initial engineering controls to emergency response for accidental exposure

or spillage.
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Workflow for Safe Handling and Emergency Response: 4-Bromo-2-nitrophenol

Safe Handling Protocol

Emergency Procedures

Personnel Exposure Environmental Spill

Start: Handling Required

Engineering Controls
(Fume Hood, Ventilation)

Assess work area

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Select appropriate gear

Handle Substance
- Avoid dust formation

- Avoid inhalation/contact
- Use in well-ventilated area

Proceed with work

Storage
- Cool, dry, well-ventilated area

- Tightly closed container

After use

Accidental Spill or Exposure

If accident occurs

Inhalation:
Move to fresh air

Inhalation

Skin Contact:
Wash with plenty of soap & water

Skin Contact

Eye Contact:
Rinse with water for 15 mins

Eye Contact

Ingestion:
Rinse mouth, do NOT induce vomiting

Ingestion

Evacuate Area
Ensure Ventilation

Spill

Seek Immediate Medical Attention
Contain Spill

(Prevent entry into drains)

Clean Up
- Sweep up solid

- Place in suitable container

Dispose of Waste
(Approved disposal plant)

Click to download full resolution via product page

Caption: Logical workflow for handling and emergency response.
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First Aid Measures
In case of exposure, immediate action is critical.

Inhalation: Move the person into fresh air.[5] If breathing is difficult or stops, provide artificial

respiration and consult a physician.[5][8]

Skin Contact: Immediately wash off with soap and plenty of water.[5][8] Remove

contaminated clothing. If irritation persists, seek medical attention.[8]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[5][8]

Ingestion: Rinse mouth with water.[5] Never give anything by mouth to an unconscious

person.[5] Seek immediate medical advice.[10]

Firefighting and Accidental Release
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5]

Firefighting Precautions: Wear self-contained breathing apparatus for firefighting if

necessary.[5]

Accidental Release: Evacuate personnel to safe areas.[2] Wear personal protective

equipment. Avoid dust formation and prevent the product from entering drains.[2][5] Sweep

up and shovel into suitable containers for disposal.[8]

Storage and Disposal
Storage: Store in a cool, dry, and well-ventilated place.[5][8] Keep the container tightly

closed.[5][8]

Disposal: Dispose of the material and its container at an approved waste disposal plant, in

accordance with local, state, and federal regulations.[5][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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